Cas no 13383-63-6 (Ethanone,1-(2,4,6-trihydroxy-3,5-dimethylphenyl)-)

Ethanone,1-(2,4,6-trihydroxy-3,5-dimethylphenyl)- structure
13383-63-6 structure
Product Name:Ethanone,1-(2,4,6-trihydroxy-3,5-dimethylphenyl)-
CAS No:13383-63-6
MF:C10H12O4
MW:196.199883460999
CID:229816
PubChem ID:83393
Update Time:2025-04-19

Ethanone,1-(2,4,6-trihydroxy-3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2,4,6-trihydroxy-3,5-dimethylphenyl)-
    • 1-(2,4,6-trihydroxy-3,5-dimethylphenyl)ethan-1-one
    • 1-(2,4,6-trihydroxy-3,5-dimethylphenyl)ethanone
    • Einecs 236-459-0
    • 2,4,6-Trihydroxy-3,5-Dimethylacetiphenone
    • 2,4,6-Trihydroxy-3,5-dimethylacetophenone
    • DTXSID20158390
    • 13383-63-6
    • NS00024312
    • SCHEMBL10607894
    • Inchi: 1S/C10H12O4/c1-4-8(12)5(2)10(14)7(6(3)11)9(4)13/h12-14H,1-3H3
    • InChI Key: GIMGGNBXMNVHHR-UHFFFAOYSA-N
    • SMILES: OC1C(C)=C(C(C(C)=O)=C(C=1C)O)O

Computed Properties

  • Exact Mass: 196.07356
  • Monoisotopic Mass: 196.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.318
  • Boiling Point: 355.5°Cat760mmHg
  • Flash Point: 183°C
  • Refractive Index: 1.609
  • PSA: 77.76
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